N-[4-acetyl-1'-[3-(2-methylphenoxy)propyl]-2'-oxospiro[1,3,4-thiadiazole-5,3'-indole]-2-yl]acetamide
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Description
Scientific Research Applications
Osteoporosis Treatment and Bone Resorption Inhibition
The compound has shown promise in the treatment of osteoporosis, a condition characterized by weakened bones and an increased risk of fractures. It inhibits the differentiation of osteoclasts, the cells responsible for bone resorption, thereby preventing pathological bone loss . This application is particularly significant as it offers a potential therapeutic avenue for patients suffering from excessive bone resorption-related diseases.
Cancer Therapy
Indole derivatives, which include the compound , are known to play a crucial role in cell biology and have been studied for their potential in treating various types of cancer . The compound’s ability to affect cellular processes can be leveraged to develop new cancer therapies, especially considering the importance of indole structures in natural products and drugs.
Microbial Infection Treatment
The indole moiety is a significant component in many biologically active compounds that exhibit antimicrobial properties . Research into the applications of this compound could lead to the development of new antibiotics or treatments for microbial infections, addressing the growing concern of antibiotic resistance.
Anti-inflammatory Applications
Indole derivatives are also investigated for their anti-inflammatory properties . The compound could contribute to the development of new anti-inflammatory drugs, providing relief for conditions characterized by inflammation and pain.
Enzyme Inhibition
The structure of the compound suggests potential as an enzyme inhibitor, which could be useful in the study of biochemical pathways and the development of drugs that target specific enzymes involved in disease processes .
Neurodegenerative Disease Research
Given the compound’s complex structure and the known applications of similar indole derivatives, it could be used in the research of neurodegenerative diseases. Indoles are often involved in the synthesis of molecules that affect brain function, which could lead to breakthroughs in the treatment of diseases like Alzheimer’s and Parkinson’s .
properties
IUPAC Name |
N-[4-acetyl-1'-[3-(2-methylphenoxy)propyl]-2'-oxospiro[1,3,4-thiadiazole-5,3'-indole]-2-yl]acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H24N4O4S/c1-15-9-4-7-12-20(15)31-14-8-13-26-19-11-6-5-10-18(19)23(21(26)30)27(17(3)29)25-22(32-23)24-16(2)28/h4-7,9-12H,8,13-14H2,1-3H3,(H,24,25,28) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LDNNLVRONKSANT-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1OCCCN2C3=CC=CC=C3C4(C2=O)N(N=C(S4)NC(=O)C)C(=O)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H24N4O4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
452.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[4-acetyl-1'-[3-(2-methylphenoxy)propyl]-2'-oxospiro[1,3,4-thiadiazole-5,3'-indole]-2-yl]acetamide |
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